Cas no 2172601-55-5 (2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid)

• Product Name: 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid
• CAS No: 2172601-55-5
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5834693
• PubChem ID: 165444254
• Update Time: 2025-10-19

2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid
• EN300-1609689
• 2172601-55-5

• Inchi： 1S/C14H24O3/c1-4-14(2,3)11-8-10(13(15)16)12(17-11)9-6-5-7-9/h9-12H,4-8H2,1-3H3,(H,15,16)
• InChI Key： XNBLOORDDLCIPO-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)CC)CC(C(=O)O)C1C1CCC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid

Introduction to 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid (CAS No. 2172601-55-5)

2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid, identified by its CAS number 2172601-55-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This oxolane derivative, characterized by its cyclobutyl and isobutyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, particularly in drug discovery and synthetic chemistry.

The molecular framework of 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid consists of a cyclohexene-like oxolane ring system, which is functionalized with a carboxylic acid group at the 3-position and an isobutyl chain at the 5-position. This structural motif introduces both rigidity and flexibility, making it an intriguing scaffold for designing molecules with tailored biological activities. The presence of the cyclobutyl group enhances the steric bulk of the molecule, which can be exploited to modulate binding interactions with biological targets, while the isobutyl chain contributes to lipophilicity and membrane permeability.

In recent years, there has been a growing interest in oxolane derivatives as pharmacophores due to their ability to mimic natural products and exhibit diverse biological functions. The compound 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid has been studied for its potential applications in the development of novel therapeutic agents. Its unique structural features suggest that it may interact with enzymes or receptors in ways that are distinct from more conventional scaffolds. This has led to investigations into its pharmacological profile, including its effects on metabolic pathways and signal transduction mechanisms.

One of the most compelling aspects of 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid is its synthetic accessibility. The oxolane ring can be readily constructed using established organic reactions, such as intramolecular cyclization or metal-catalyzed coupling reactions. This ease of synthesis allows researchers to modify the structure systematically, enabling the exploration of a wide range of analogs with varying biological activities. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds.

Recent studies have highlighted the potential of 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid as a building block for more complex molecules. For instance, its carboxylic acid functionality can be used for further derivatization, such as esterification or amidation, to create derivatives with enhanced solubility or bioavailability. Additionally, the cyclobutyl group provides a handle for selective modifications, allowing chemists to introduce additional substituents at specific positions on the molecule. These modifications can fine-tune the pharmacokinetic properties of the compound, making it more suitable for clinical applications.

The pharmacological evaluation of 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid has revealed several interesting findings. Preliminary in vitro assays have shown that it exhibits moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator of these pathways. Furthermore, its interaction with biological membranes has been investigated due to its amphiphilic nature, which could be relevant for developing membrane-targeting agents or prodrugs.

The compound's structural features also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to predict how 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid might bind to biological targets at the atomic level. These simulations have provided insights into key interactions between the molecule and potential binding sites on proteins or nucleic acids. Such information is invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

In conclusion, 2-cyclobutyl-5-(2-methylbutan-2-yl)oxolane-3-carboxylic acid (CAS No. 2172601-55-5) represents a fascinating example of how structural complexity can be leveraged to develop novel chemical entities with therapeutic potential. Its unique combination of rigidity and lipophilicity, coupled with synthetic accessibility and promising pharmacological activity, positions it as a valuable asset in ongoing drug discovery initiatives. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.